![molecular formula C16H9F4NO B5855442 4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile](/img/structure/B5855442.png)
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile, also known as TFPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile exerts its effects by binding to specific target proteins, such as the TRP channels. The binding of this compound to these proteins can modulate their activity, leading to various physiological and biochemical effects. For example, this compound has been shown to activate the TRPM8 channel, leading to a sensation of coldness. This compound has also been shown to inhibit the activity of the TRPA1 channel, leading to a decrease in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target protein and the concentration used. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the TRPM8 channel. This compound has also been shown to inhibit the release of inflammatory mediators, such as prostaglandins, by inhibiting the activity of the TRPA1 channel. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases, such as neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile has several advantages for lab experiments, including its high purity and stability, as well as its ability to selectively modulate specific target proteins. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile. One direction is the development of new this compound analogs with improved properties, such as increased solubility or selectivity. Another direction is the investigation of this compound as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and pain. Finally, the use of this compound as a tool for the study of TRP channels and other target proteins is an area of ongoing research.
Synthesis Methods
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile can be synthesized through a series of chemical reactions, starting with 2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenol and 4-bromobenzonitrile. The reaction involves the use of a base, such as potassium carbonate, and a catalyst, such as copper(I) iodide. The final product is obtained through a purification process, such as column chromatography or recrystallization.
Scientific Research Applications
4-[2,3,5,6-tetrafluoro-4-(1-propen-1-yl)phenoxy]benzonitrile has been studied extensively for its potential applications in various fields, including biochemistry, pharmacology, and material science. In biochemistry, this compound has been used as a tool to study the function of certain proteins, such as the transient receptor potential (TRP) channels. In pharmacology, this compound has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and pain. In material science, this compound has been explored for its potential use in the development of new materials, such as liquid crystals.
properties
IUPAC Name |
4-[2,3,5,6-tetrafluoro-4-[(E)-prop-1-enyl]phenoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F4NO/c1-2-3-11-12(17)14(19)16(15(20)13(11)18)22-10-6-4-9(8-21)5-7-10/h2-7H,1H3/b3-2+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHFQBIXZXHFONR-NSCUHMNNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC1=C(C(=C(C(=C1F)F)OC2=CC=C(C=C2)C#N)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C1=C(C(=C(C(=C1F)F)OC2=CC=C(C=C2)C#N)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F4NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.